methyl 2-[({2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate

• IUPAC Name: methyl 2-[[(4-ethyl-5-methylthiophene-3-carbonyl)amino]carbamoylamino]benzoate
• InChI: InChI=1S/C17H19N3O4S/c1-4-11-10(2)25-9-13(11)15(21)19-20-17(23)18-14-8-6-5-7-12(14)16(22)24-3/h5-9H,4H2,1-3H3,(H,19,21)(H2,18,20,23)
• InChI Key: PIIPUNLGHJSILM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C(=O)NNC(=O)NC2=CC=CC=C2C(=O)OC)C
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol

Description

The compound "methyl 2-[({2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate" is a complex molecule that has likely been the subject of research due to its potential applications in chemistry and materials science. Although no direct studies were found on this exact compound, research on similar molecules provides insights into the methodologies for synthesizing such compounds, their molecular structure analysis, chemical reactions, and properties.

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, including the formation of hydrazone derivatives and subsequent cyclization reactions. For example, Toplak et al. (1999) describe the synthesis of various heterocyclic systems using methyl 2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate as a reagent, highlighting the versatility of similar compounds in synthesizing fused pyrimidinones and other heterocycles (Toplak et al., 1999).

Molecular Structure Analysis

The molecular structure of similar compounds can be elucidated using various spectroscopic and theoretical studies. Koca et al. (2014) performed spectroscopic and theoretical studies on ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate, employing techniques such as IR, Raman, NMR, and X-ray diffraction to analyze the molecular structure, which is critical for understanding the properties and reactivity of such compounds (Koca et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of similar compounds can vary widely, depending on the functional groups present. The study by Sancak et al. (2007) on Cu(II), Ni(II), and Fe(II) complexes with substituted [1,2,4] triazole Schiff base demonstrates the potential for complex formation and the impact of metal ions on the reactivity of the molecule, which could be relevant for the study of "this compound" (Sancak et al., 2007).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystal structure, can be determined through experimental studies. For instance, the synthesis and structure of ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate by Manolov et al. (2012) involved single-crystal X-ray crystallography to determine its crystal system and unit cell parameters, providing insight into the physical characteristics of the compound (Manolov et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability, and functional group transformations, can be assessed through targeted synthetic experiments. The study by Casimir et al. (2002) on a related compound, methyl 2-((succinimidooxy)carbonyl)benzoate, describes its use as a reagent for N-phthaloylation, demonstrating the functional group transformation capabilities of such compounds (Casimir et al., 2002).

Scientific Research Applications

Heterocyclic System Synthesis

Research demonstrates the utility of similar compounds in synthesizing heterocyclic systems. For instance, compounds like methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate have been employed in the synthesis of various heterocyclic compounds, including pyrimidinones and pyrazinones, through reactions that involve catalytic transfer hydrogenation or acidic conditions to yield aminopyrimidinones with high yields. These methodologies underscore the importance of such compounds in constructing complex heterocyclic frameworks, which are common in pharmaceuticals, agrochemicals, and materials science (Toplak, R. et al., 1999).

Antimicrobial and Antitubercular Activities

Some studies focus on the development of novel thioureas and hydrazones derived from similar scaffolds, showing significant antimicrobial, antitubercular, and anticancer activities. This indicates the potential of methyl 2-[({2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate analogs in the design and discovery of new therapeutic agents (Çıkla, P., 2010).

Photonic and Optical Applications

The investigation into the nonlinear optical properties of hydrazone derivatives highlights the relevance of structurally related compounds in photonic applications. These compounds exhibit reverse saturable absorption, indicating their potential in developing optical limiting devices and other photonic technologies (Nair, V. S. et al., 2022).

Synthesis of Novel Anticancer Agents

Another study details the synthesis and evaluation of new apoptosis-inducing agents based on ethyl 2-amino derivatives for breast cancer treatment. This suggests that compounds with a similar structural basis can be pivotal in the synthesis and development of new anticancer agents, showcasing their utility in medicinal chemistry (Gad, E. et al., 2020).